N-(4-phenyl-1H-pyrazol-5-yl)formamide

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: N-(4-phenyl-1H-pyrazol-5-yl)formamide
• InChI: InChI=1S/C10H9N3O/c14-7-11-10-9(6-12-13-10)8-4-2-1-3-5-8/h1-7H,(H2,11,12,13,14)
• InChI Key: ZIWWYRYDVFKQJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(NN=C2)NC=O
• CAS No.: 62538-14-1

Description

N-(4-phenyl-1H-pyrazol-5-yl)formamide is a compound that belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-phenyl-1H-pyrazol-5-yl)formamide typically involves the reaction of 4-phenyl-1H-pyrazole with formamide under specific conditions. One common method includes the use of a Vilsmeier-Haack reagent, which facilitates the formylation of the pyrazole ring . The reaction is usually carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, often employing continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

N-(4-phenyl-1H-pyrazol-5-yl)formamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions are common, leading to a variety of functionalized pyrazoles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and sulfonyl chlorides are employed under mild to moderate conditions.

Major Products

The major products formed from these reactions include various substituted pyrazoles, which can be further functionalized for specific applications .

Scientific Research Applications

N-(4-phenyl-1H-pyrazol-5-yl)formamide has been extensively studied for its applications in:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development, particularly in designing inhibitors for specific enzymes and receptors.

Industry: Utilized in the production of advanced materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of N-(4-phenyl-1H-pyrazol-5-yl)formamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access . Additionally, it may interact with cellular pathways involved in cell proliferation and apoptosis, making it a potential candidate for anticancer therapies .

Comparison with Similar Compounds

Similar Compounds

• N-(1-phenyl-1H-pyrazol-5-yl)formamide
• N-(3-phenyl-1H-pyrazol-5-yl)formamide
• N-(4-phenyl-1H-pyrazol-3-yl)formamide

Uniqueness

N-(4-phenyl-1H-pyrazol-5-yl)formamide is unique due to its specific substitution pattern on the pyrazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for targeted applications in medicinal chemistry and materials science .